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Compound of Interest

Compound Name: 4-Chloroaniline hydrochloride

Cat. No.: B138167

Overall Reaction Pathway

The synthesis is a two-step process. First, the nitro group of 4-nitrochlorobenzene is reduced to
an amine group to form 4-chloroaniline. Second, the resulting aniline derivative is treated with
hydrochloric acid to produce the stable and water-soluble hydrochloride salt.
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Charge Reactor:
4-Nitrochlorobenzene,
Iron Filings, Water, Ethanol

;

Heat mixture to reflux
(e.g., 70-80°C)

Slowly add

concentrated HCI

Maintain reflux for
several hours until
reaction is complete (TLC)

4-Nitrochlorobenzene Cool and basify
(e.g., with NaOH or Na2CO3)

to precipitate product

Reduction Isolate 4-Chloroaniline
(e.g., Fe/HCI or Hz/Catalyst) (e.g., Steam Distillation

or Solvent Extraction)

ISalt Formation

Dissolve amine in
suitable solvent (e.g., Ethanol)

4-Chloroaniline

Acidification Add concentrated HCI
(HCI) to precipitate the salt

Filter, wash with cold
solvent, and dry to obtain
4-Chloroaniline HCI

4-Chloroaniline

Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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